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PHOSPHINE

Cat. No.: B096055 Get Quote

An In-depth Technical Guide to Tris(trimethylsilylmethyl)phosphine (CAS 18077-42-4)

This technical guide provides a comprehensive overview of

tris(trimethylsilylmethyl)phosphine, a sterically hindered organophosphorus compound. It is

intended for researchers, scientists, and professionals in the fields of chemistry and drug

development, offering detailed information on its properties, synthesis, and applications as a

ligand in coordination chemistry.

Chemical and Physical Properties
Tris(trimethylsilylmethyl)phosphine, with the molecular formula C12H33PSi3, is a white

solid at room temperature.[1] Its structure, featuring three bulky trimethylsilylmethyl groups

attached to a central phosphorus atom, results in significant steric hindrance, which influences

its reactivity and coordination chemistry.

Table 1: Physical and Chemical Properties of Tris(trimethylsilylmethyl)phosphine
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Property Value Reference

CAS Number 18077-42-4 [1]

Molecular Formula C12H33PSi3 [1]

Molecular Weight 292.62 g/mol [1]

Appearance White solid [1]

Melting Point 66-70 °C [1]

Boiling Point 70 °C @ 1 mmHg [1]

Solubility Reacts with water [1]

Synthesis
A general, detailed experimental protocol for the synthesis of

tris(trimethylsilylmethyl)phosphine is not readily available in the public domain. However, a

synthetic approach has been described involving the reaction of a tungsten complex with

(trimethylsilyl)methylmagnesium chloride.

Reactivity and Applications in Coordination
Chemistry
Tris(trimethylsilylmethyl)phosphine is primarily utilized as a bulky phosphine ligand in

coordination chemistry. It readily reacts with a variety of transition metal precursors to form

stable metal complexes.

General Experimental Protocol for the Synthesis of
Metal Complexes
The synthesis of metal complexes of tris(trimethylsilylmethyl)phosphine typically involves

the reaction of the phosphine with a suitable metal halide or other precursor in an appropriate

solvent under an inert atmosphere. The general workflow is depicted below.
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General Workflow for Metal Complex Synthesis
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Caption: General workflow for the synthesis of metal complexes.

Complexes with a wide range of metals have been synthesized, including ruthenium, rhodium,

iridium, nickel, palladium, platinum, copper, silver, gold, zinc, cadmium, and mercury.[2]

Spectroscopic Data of Representative Metal Complexes
The formation of these complexes has been confirmed by infrared and nuclear magnetic

resonance spectroscopy.[2]

Table 2: Spectroscopic Data for Selected Metal Complexes of

Tris(trimethylsilylmethyl)phosphine
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Complex IR Data (cm⁻¹)
¹H NMR Data (δ,
ppm)

Reference

trans-[RhCl(CO)

(siphos)₂]
ν(CO) 1950

9.90 (CH₂), 9.85

(SiMe₃)
[2]

trans-[IrCl(CO)

(siphos)₂]
ν(CO) 1945

9.88 (CH₂), 9.83

(SiMe₃)
[2]

trans-[PdCl₂(siphos)₂] -
9.82 (CH₂), 9.77

(SiMe₃)
[2]

trans-[PtCl₂(siphos)₂] -
9.80 (CH₂), 9.75

(SiMe₃)
[2]

*siphos =

tris(trimethylsilylmethy

l)phosphine

Potential Applications
While the primary application of tris(trimethylsilylmethyl)phosphine is as a ligand, its bulky

nature suggests potential in catalysis where control of the metal's coordination sphere is

crucial. However, specific catalytic applications have not been extensively reported. There is

currently no available information on its use in drug development.
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Potential Application Areas
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Caption: Logical relationship of potential applications.

Safety and Handling
Tris(trimethylsilylmethyl)phosphine is a hazardous chemical and should be handled with

extreme care in a well-ventilated fume hood by trained personnel.[1] It is crucial to wear

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

The compound is reported to react with water and may be pyrophoric.[1]

Table 3: Hazard and Safety Information
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Hazard Precaution Reference

Flammability

May be pyrophoric. Keep away

from heat, sparks, and open

flames.

[1]

Reactivity

Reacts with water and

moisture in the air. Handle

under an inert atmosphere.

[1]

Health Hazards

May cause eye and skin

irritation. May be harmful if

inhaled.

[1]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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